
Application Notes and Protocols:
Complexometric Titration of Zinc with EDTA

using Calmagite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Mordant red 94

Cat. No.: B1619490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Complexometric titration is a powerful analytical technique for the quantitative determination of

metal ions. This document provides a detailed protocol for the determination of zinc (Zn²⁺)

concentration using a direct titration with ethylenediaminetetraacetic acid (EDTA), a

hexadentate chelating agent, and Calmagite as the metallochromic indicator.

The principle of this titration lies in the formation of a stable, water-soluble 1:1 complex

between zinc ions and EDTA. The reaction can be represented as:

Zn²⁺ + EDTA⁴⁻ ⇌ [Zn(EDTA)]²⁻

The endpoint of the titration is detected by Calmagite, an indicator that forms a wine-red

complex with zinc ions. During the titration, EDTA first reacts with the free zinc ions. Once all

the zinc has been complexed by EDTA, the EDTA displaces the Calmagite from the zinc-

indicator complex. This causes a distinct color change from wine red to a clear blue, signaling

the completion of the reaction.[1][2] To ensure the quantitative formation of the zinc-EDTA

complex and the proper functioning of the Calmagite indicator, the titration is carried out in a

buffered solution at a pH of approximately 10.[1][3]
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Materials and Reagents
Equipment

Analytical balance

Burette (50 mL)

Pipettes (volumetric)

Volumetric flasks (100 mL, 250 mL, 1000 mL)

Erlenmeyer flasks (250 mL)

Beakers

Magnetic stirrer and stir bars

pH meter

Chemicals
Disodium edetate (Na₂H₂EDTA·2H₂O), analytical reagent grade

Zinc metal (primary standard grade) or Zinc Sulfate (ZnSO₄·7H₂O), analytical reagent grade

Calmagite indicator

Ammonium chloride (NH₄Cl)

Concentrated ammonia solution (NH₄OH)

Hydrochloric acid (HCl), concentrated

Deionized or distilled water

Experimental Protocols
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3.1.1. 0.01 M EDTA Standard Solution

Dry the disodium edetate dihydrate at 80°C for 2 hours and cool in a desiccator.

Accurately weigh approximately 3.7224 g of the dried Na₂H₂EDTA·2H₂O.

Dissolve the weighed solid in deionized water in a 1000 mL volumetric flask.

Make up the volume to the mark with deionized water and mix thoroughly. Store in a

polyethylene bottle.

3.1.2. 0.01 M Zinc Standard Solution

Accurately weigh approximately 0.6538 g of primary standard grade zinc metal.

Place the zinc metal in a 250 mL beaker and add a small amount of dilute hydrochloric acid

to dissolve it completely.

Quantitatively transfer the dissolved zinc solution to a 1000 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.

Alternatively, use an analytical grade zinc salt like ZnSO₄·7H₂O. Accurately weigh about 2.8754

g of ZnSO₄·7H₂O, dissolve in deionized water, and dilute to 1000 mL in a volumetric flask.

3.1.3. Ammonia-Ammonium Chloride Buffer (pH 10)

Dissolve 64 g of ammonium chloride (NH₄Cl) in approximately 200 mL of deionized water.[4]

Add 570 mL of concentrated ammonia solution (NH₄OH).[4]

Dilute to 1000 mL with deionized water in a volumetric flask and mix well.[4]

Check the pH of the buffer solution using a pH meter and adjust if necessary.

3.1.4. Calmagite Indicator Solution

Dissolve 0.5 g of Calmagite in 1 L of distilled water.[4]
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Stir the solution for one hour to ensure it is fully dissolved.[4]

Standardization of EDTA Solution
Pipette 25.00 mL of the standard 0.01 M zinc solution into a 250 mL Erlenmeyer flask.

Add approximately 75 mL of deionized water.

Add 2 mL of the pH 10 ammonia buffer solution.[3]

Add 2-3 drops of Calmagite indicator solution. The solution should turn wine red.

Titrate with the prepared EDTA solution from the burette with constant stirring until the color

changes sharply from wine red to a clear blue.

Record the volume of EDTA solution used.

Repeat the titration at least two more times to obtain concordant results.

Calculate the exact molarity of the EDTA solution using the average volume.

Titration of an Unknown Zinc Sample
Pipette an accurately measured volume (e.g., 25.00 mL) of the unknown zinc solution into a

250 mL Erlenmeyer flask.

Dilute with approximately 75 mL of deionized water.

Add 2 mL of the pH 10 ammonia buffer solution.[3]

Add 2-3 drops of Calmagite indicator solution, which should result in a wine-red color.

Titrate with the standardized EDTA solution until the endpoint is reached, indicated by a color

change from wine red to blue.

Record the volume of EDTA titrant consumed.

Repeat the titration for a total of three concordant measurements.
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Data Presentation and Calculations
The following tables should be used to record and present the experimental data.

Table 1: Standardization of EDTA Solution

Trial
Volume of
Standard Zn²⁺
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA
Consumed
(mL)

1 25.00

2 25.00

3 25.00

Average

Calculation of EDTA Molarity:

Molarity of EDTA = (Molarity of Zn²⁺ × Volume of Zn²⁺) / Volume of EDTA

Table 2: Titration of Unknown Zinc Sample

Trial
Volume of
Unknown Zn²⁺
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Standardized
EDTA
Consumed
(mL)

1 25.00

2 25.00

3 25.00

Average

Calculation of Unknown Zinc Concentration:
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Molarity of Unknown Zn²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Unknown Zn²⁺

To express the concentration in mg/L (ppm):

Concentration (mg/L) = Molarity of Unknown Zn²⁺ × Molar Mass of Zinc (65.38 g/mol ) × 1000

mg/g

Visualizations
Titration Chemistry Pathway
The following diagram illustrates the chemical equilibria involved in the complexometric titration

of zinc with EDTA using Calmagite indicator.
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Zn-EDTA Complex (Colorless)

Free Calmagite (Blue)

Free Zn²⁺
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Caption: Chemical reactions during the titration of Zn²⁺ with EDTA.

Experimental Workflow
The diagram below outlines the logical steps of the experimental protocol.
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Solution Preparation
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Sample Analysis
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Caption: Experimental workflow for zinc determination.

Interferences
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Several metal ions can interfere with this titration by also forming complexes with EDTA.

Common interfering ions include Ca²⁺, Mg²⁺, Cu²⁺, Ni²⁺, Co²⁺, and Al³⁺. If these ions are

present in the sample, masking agents or other separation techniques may be necessary to

ensure accurate results. For instance, cyanide can be used to mask ions like Cu²⁺, Ni²⁺, and

Co²⁺.[5]

Conclusion
The complexometric titration of zinc with EDTA using Calmagite as an indicator is a reliable and

accurate method for determining the concentration of zinc in various samples. Adherence to

the detailed protocols for solution preparation, standardization, and titration is crucial for

obtaining precise and reproducible results. The clear color change at the endpoint makes this a

straightforward and widely applicable analytical technique.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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